Cas no 579475-17-5 (NK1 receptor antagonist 2)

• Product Name: NK1 receptor antagonist 2
• CAS No: 579475-17-5
• MF: C₃₁H₃₅F₇N₄O₂
• MW: 628.624032258987
• CID: 6624067
• PubChem ID: 24969015
• Update Time: 2025-10-30

NK1 receptor antagonist 2 Chemical and Physical Properties

Names and Identifiers

• 579475-17-5
• NK1 receptor antagonist 2
• HY-145250
• (2R,4 R)-N-{(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethyl}-2-(4-fluoro-2-methylphenyl)-N-methyl-4-[(8aS)-6-oxohexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl]-1-piperidinecarboxamide
• CHEMBL2441373
• (2R,4R)-4-[(8aS)-6-oxo-1,3,4,7,8,8a-hexahydropyrrolo[1,2-a]pyrazin-2-yl]-N-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethyl]-2-(4-fluoro-2-methylphenyl)-N-methylpiperidine-1-carboxamide
• MS-30838
• BDBM50442588
• SCHEMBL2179896
• CS-0370411
• 1-Piperidinecarboxamide, N-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethyl]-2-(4-fluoro-2-methylphenyl)-4-[(8aS)-hexahydro-6-oxopyrrolo[1,2-a]pyrazin-2(1H)-yl]-N-methyl-, (2R,4R)-
• DA-76203

• Inchi： 1S/C31H35F7N4O2/c1-18-12-23(32)4-6-26(18)27-16-24(40-10-11-41-25(17-40)5-7-28(41)43)8-9-42(27)29(44)39(3)19(2)20-13-21(30(33,34)35)15-22(14-20)31(36,37)38/h4,6,12-15,19,24-25,27H,5,7-11,16-17H2,1-3H3/t19-,24-,25+,27-/m1/s1
• InChI Key： XWNBGDJPEXZSQM-QSEFLHEVSA-N
• SMILES： FC1C=CC(=C(C)C=1)[C@H]1C[C@@H](CCN1C(N(C)[C@H](C)C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)=O)N1CCN2C(CC[C@H]2C1)=O

Computed Properties

• Exact Mass: 628.26482351g/mol
• Monoisotopic Mass: 628.26482351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 4
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 627.5±55.0 °C(Predicted)
• pka: 8.89±0.20(Predicted)

Additional information on NK1 receptor antagonist 2

NK1 Receptor Antagonist 2 (CAS No. 579475-17-5): A Comprehensive Overview

NK1 receptor antagonist 2 (CAS No. 579475-17-5) is a potent and selective antagonist of the neurokinin 1 (NK1) receptor, a G protein-coupled receptor (GPCR) that plays a crucial role in various physiological and pathological processes. This compound has garnered significant attention in the pharmaceutical and research communities due to its potential therapeutic applications, particularly in the management of nausea and vomiting, as well as its potential in treating depression and anxiety disorders.

The NK1 receptor is primarily activated by substance P, a neuropeptide involved in pain transmission, inflammation, and emesis. By blocking the interaction between substance P and the NK1 receptor, NK1 receptor antagonists like CAS No. 579475-17-5 can effectively reduce these symptoms. This mechanism of action has been extensively studied in both preclinical and clinical settings, with promising results.

Recent research has highlighted the multifaceted benefits of NK1 receptor antagonists. For instance, a study published in the Journal of Clinical Investigation demonstrated that these compounds can significantly reduce chemotherapy-induced nausea and vomiting (CINV) in cancer patients. The study found that NK1 receptor antagonist 2 was effective in preventing both acute and delayed CINV, offering a more comprehensive solution compared to traditional antiemetic agents.

Beyond its antiemetic properties, NK1 receptor antagonist 2 has shown potential in the treatment of mood disorders. A clinical trial conducted by researchers at the University of California, Los Angeles (UCLA) found that patients with major depressive disorder (MDD) who received NK1 receptor antagonist 2 exhibited significant improvements in mood and cognitive function. The study suggested that the compound's ability to modulate the NK1 receptor pathway may contribute to its antidepressant effects.

The pharmacokinetic profile of NK1 receptor antagonist 2 is also noteworthy. It exhibits high oral bioavailability and a favorable safety profile, making it suitable for long-term use. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects. This is particularly important for patients who require prolonged treatment for chronic conditions such as depression or chronic pain.

In addition to its therapeutic applications, NK1 receptor antagonist 2 has been used as a research tool to further understand the role of the NK1 receptor in various biological processes. For example, studies have explored its effects on neuroinflammation and neurodegeneration, providing valuable insights into potential new targets for drug development.

The development of NK1 receptor antagonists like CAS No. 579475-17-5 represents a significant advancement in the field of pharmacology. These compounds offer a novel approach to managing symptoms associated with various conditions, from chemotherapy-induced nausea to mood disorders. As research continues to uncover new applications and mechanisms of action, NK1 receptor antagonist 2 is poised to play an increasingly important role in both clinical practice and scientific inquiry.

In conclusion, NK1 receptor antagonist 2 (CAS No. 579475-17-5) is a promising compound with a wide range of potential therapeutic applications. Its selective antagonism of the NK1 receptor makes it an effective tool for managing symptoms such as nausea, vomiting, and mood disorders. Ongoing research is likely to further expand our understanding of its mechanisms and therapeutic potential, solidifying its position as a valuable asset in the pharmaceutical and research landscapes.